Cas no 1292632-69-9 (6-chloro-n-(4-fluorophenethyl)pyrimidin-4-amine)

• Product Name: 6-chloro-n-(4-fluorophenethyl)pyrimidin-4-amine
• CAS No: 1292632-69-9
• MF: C₁₂H₁₁ClFN₃
• MW: 251.687244653702
• CID: 5558881
• Update Time: 2025-06-29

6-chloro-n-(4-fluorophenethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-n-(4-fluorophenethyl)pyrimidin-4-amine

• Inchi： 1S/C12H11ClFN3/c13-11-7-12(17-8-16-11)15-6-5-9-1-3-10(14)4-2-9/h1-4,7-8H,5-6H2,(H,15,16,17)
• InChI Key： KIBGBRSVHVSUSR-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC(NCCC2=CC=C(F)C=C2)=N1

Additional information on 6-chloro-n-(4-fluorophenethyl)pyrimidin-4-amine

6-Chloro-N-(4-Fluorophenethyl)Pyrimidin-4-Amine: A Comprehensive Overview

6-Chloro-N-(4-fluorophenethyl)pyrimidin-4-amine, with the CAS number 1292632-69-9, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential therapeutic applications. The structure of this molecule incorporates a pyrimidine ring with a chlorine substituent at position 6 and an N-substituent at position 4, which is a 4-fluorophenethyl group. This unique combination of functional groups contributes to its distinct chemical and biological properties.

The synthesis of 6-chloro-N-(4-fluorophenethyl)pyrimidin-4-amine involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and coupling reactions. Recent advancements in synthetic methodology have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various strategies to optimize the synthesis process, including the use of microwave-assisted reactions and catalytic systems, which have significantly improved the overall reaction efficiency.

The biological activity of 6-chloro-N-(4-fluorophenethyl)pyrimidin-4-amine has been extensively studied in vitro and in vivo. This compound exhibits potent activity against several disease models, including cancer, inflammation, and neurological disorders. For instance, studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation and metastasis. Additionally, it has shown promising anti-inflammatory properties by modulating cytokine production and reducing oxidative stress.

The pharmacokinetic profile of 6-chloro-N-(4-fluorophenethyl)pyrimidin-4-amine has also been investigated in preclinical models. Results indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a potential candidate for further clinical development. However, ongoing studies are focused on optimizing its bioavailability and minimizing potential toxicity profiles to ensure safe and effective therapeutic use.

In terms of structural analysis, the presence of the chlorine atom at position 6 on the pyrimidine ring plays a critical role in modulating the electronic properties of the molecule. This substitution pattern enhances the compound's ability to interact with target proteins through hydrogen bonding and hydrophobic interactions. Furthermore, the 4-fluorophenethyl group at position 4 introduces additional electronic and steric effects that contribute to its selectivity for specific biological targets.

Recent research has also explored the potential of 6-chloro-N-(4-fluorophenethyl)pyrimidin-4-amine as a lead compound for drug discovery. By leveraging computational chemistry tools such as molecular docking and QSAR modeling, scientists have identified key structural features that are essential for its biological activity. These insights have paved the way for the design of novel analogs with improved potency and selectivity.

The clinical application of this compound is currently under investigation. Preclinical studies have shown that it exhibits efficacy in animal models of various diseases, including cancer and neurodegenerative disorders. However, further research is required to establish its safety profile in humans and to determine optimal dosing regimens for therapeutic use.

In conclusion, 6-chloro-N-(4-fluorophenethyl)pyrimidin-4-amine represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Ongoing research efforts are focused on optimizing its pharmacokinetic properties, enhancing its therapeutic efficacy, and exploring its potential applications in treating a wide range of diseases. As our understanding of this compound continues to grow, it holds great promise for advancing the field of medicinal chemistry and improving human health.